Cas no 6941-68-0 (Benzoic acid,4-methoxy-, 2-propen-1-yl ester)
6941-68-0 structure
Product Name:Benzoic acid,4-methoxy-, 2-propen-1-yl ester
CAS No:6941-68-0
MF:C11H12O3
MW:192.211183547974
CID:526009
PubChem ID:229129
Update Time:2025-04-19
Benzoic acid,4-methoxy-, 2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-methoxy-, 2-propen-1-yl ester
- prop-2-enyl 4-methoxybenzoate
- 4-Methoxy-benzoesaeure-allylester
- 4-methoxy-benzoic acid allyl ester
- 4-Methoxybenzoic acid, allyl ester
- AC1L5GQI
- AC1Q60DR
- Allyl 4-methoxybenzoate
- allyl anisate
- allyl p-methoxybenzoate
- CTK5C9765
- NSC22552
- p-Methoxybenzoesaeureallylester
- prop-2-en-1-yl 4-methoxybenzoate
- SureCN9419949
- JUZUVYLOVZGXAN-UHFFFAOYSA-N
- NSC-22552
- 6941-68-0
- Allyl 4-methoxybenzoate #
- DTXSID80281693
- SCHEMBL9419949
-
- Inchi: 1S/C11H12O3/c1-3-8-14-11(12)9-4-6-10(13-2)7-5-9/h3-7H,1,8H2,2H3
- InChI Key: JUZUVYLOVZGXAN-UHFFFAOYSA-N
- SMILES: O(CC=C)C(C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 192.07866
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
- LogP: 2.03800
Benzoic acid,4-methoxy-, 2-propen-1-yl ester Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
6941-68-0 (Benzoic acid,4-methoxy-, 2-propen-1-yl ester) Related Products
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